![molecular formula C11H23O4P B1625960 Dimethyl (3,3-dimethyl-2-oxoheptyl)phosphonate CAS No. 39746-15-1](/img/structure/B1625960.png)
Dimethyl (3,3-dimethyl-2-oxoheptyl)phosphonate
Overview
Description
Dimethyl (3,3-dimethyl-2-oxoheptyl)phosphonate, also known as DMDMOP, is a phosphonate ester that has been extensively studied for its potential applications in various scientific research fields. It is a versatile compound that has been used in the synthesis of various organic compounds, as well as in biochemical and physiological studies.
Scientific Research Applications
Synthesis and Reactions
- Dimethyl phosphonates are key intermediates in synthesizing various organic compounds. For instance, dimethyl 2-methyl- and dimethyl 2-phenyl-4-oxo-4H-chromen-3-yl-phosphonate react with amines to produce cyclic phosphonic analogues of chromone (Budzisz Elż & Pastuszko Slawomir, 1999). These reactions illustrate the versatility of dimethyl phosphonates in organic synthesis.
Biological Evaluation
- Dimethyl (phenyl(phenylamino)methyl)phosphonates, a variant of dimethyl phosphonates, have been evaluated as potential antifungal agents. They demonstrate promising antifungal and antioxidant activities (M. Shaikh et al., 2016).
Synthesis of Antimicrobial Compounds
- Research on dimethyl phosphonates extends to the synthesis of antimicrobial compounds. For instance, dimethyl 2,6-dimethyl-4-oxo-4H-chromen-3-yl-phosphonate exhibits activity against certain bacteria strains (E. Budzisz et al., 2001). This highlights its potential in pharmaceutical applications.
Polymer Science
- In polymer science, dimethyl phosphonates are used in polycondensation reactions with diols to create polymeric phosphonate esters. These polymers have various potential applications due to their unique properties (K. E. Branham et al., 2000).
Catalysis and Green Chemistry
- Dimethyl phosphonates are also involved in catalytic processes. For example, a green synthesis approach has been developed using dimethyl phosphonates under solvent-free conditions, highlighting the importance of dimethyl phosphonates in environmentally friendly chemistry (M. Reddy et al., 2014).
properties
IUPAC Name |
1-dimethoxyphosphoryl-3,3-dimethylheptan-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H23O4P/c1-6-7-8-11(2,3)10(12)9-16(13,14-4)15-5/h6-9H2,1-5H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WIYMDOCSCMPUJI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(C)(C)C(=O)CP(=O)(OC)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H23O4P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80515309 | |
Record name | Dimethyl (3,3-dimethyl-2-oxoheptyl)phosphonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80515309 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
39746-15-1 | |
Record name | Dimethyl (3,3-dimethyl-2-oxoheptyl)phosphonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80515309 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.